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Compound of Interest

Compound Name: GR231118

Cat. No.: B549500

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers working with the Neuropeptide Y4 receptor (Y4R), particularly in the
context of the compound GR231118.

Frequently Asked Questions (FAQS)

Q1: 1 am using GR231118 to block the Y4 receptor, but | am seeing unexpected agonistic
effects. Why is this happening?

Al: This is a common point of confusion. While GR231118 is a potent antagonist of the
Neuropeptide Y Y1 receptor, it functions as a potent agonist at the human Y4 receptor.[1][2][3]
[4] Therefore, the effects you are observing are likely due to the activation, not the blockade, of
the Y4 receptor.

Q2: How can | block the Y4 receptor agonism caused by GR231118?

A2: To block the Y4 receptor agonism of GR231118, you will need to use a Y4 receptor
antagonist. Two potential antagonists are available for research purposes: (S)-VU0637120 and
UR-AK49. Of the two, (S)-VU0637120 is a more selective and potent option.

Q3: What are the pharmacological properties of GR231118 and the recommended Y4
antagonists?

A3: The table below summarizes the key pharmacological data for these compounds.
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] ] Potency at Selectivity
Compound Primary Target  Action at Y4R
Y4R Notes
Potent Y1
receptor
~antagonist (pA2
] pPEC50 = 8.6; pKi
GR231118 Y1 Receptor Agonist ~ 9.6[1] =10.0-10.5).[1]
e [3] Also has
affinity for the Y6
receptor.[1]
First-in-class
] IC50 = 2.7 uM; selective
Allosteric )
(S)-vU0637120 Y4 Receptor ] KB = 300-400 allosteric
Antagonist _
nM[5][6] antagonist for the
Y4 receptor.[1][2]
Low potency. Itis
] unselective and
_ pKi =4.17 (IC50 _
UR-AK49 Y4 Receptor Antagonist can also bind to
=68 uM)[2][7]

Y1 and Y5
receptors.[5][8]

Q4: What signaling pathways are activated by the Y4 receptor?

A4: The Y4 receptor, like other Neuropeptide Y receptors, primarily couples to Gi/o proteins.[9]
Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in a decrease in
intracellular cyclic AMP (CAMP) levels. In some cellular contexts, the Y4 receptor can also
couple to Gq proteins, leading to the activation of phospholipase C and a subsequent increase
in intracellular calcium (Ca2+).[10]
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Assay Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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